Cas no 1158129-29-3 (2-(2,4-dichlorophenyl)ethene-1-sulfonamide)

• Product Name: 2-(2,4-dichlorophenyl)ethene-1-sulfonamide
• CAS No: 1158129-29-3
• MF: C₈H₇Cl₂NO₂S
• MW: 252.117678880692
• CID: 5242144
• PubChem ID: 43532210
• Update Time: 2025-05-25

2-(2,4-dichlorophenyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (e)-2-(2,4-Dichlorophenyl)ethene-1-sulfonamide
• 2-(2,4-dichlorophenyl)ethene-1-sulfonamide
• Ethenesulfonamide, 2-(2,4-dichlorophenyl)-

• Inchi： 1S/C8H7Cl2NO2S/c9-7-2-1-6(8(10)5-7)3-4-14(11,12)13/h1-5H,(H2,11,12,13)/b4-3+
• InChI Key： KSRIZVGFWOYWMZ-ONEGZZNKSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenyl)ethene-1-sulfonamide

2-(2,4-Dichlorophenyl)ethene-1-sulfonamide: A Comprehensive Overview

2-(2,4-Dichlorophenyl)ethene-1-sulfonamide, identified by the CAS registry number 1158129-29-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a dichlorophenyl-substituted ethene moiety. The molecule's structure not only imparts distinctive chemical properties but also opens up potential applications in various industries.

The sulfonamide functional group in 2-(2,4-dichlorophenyl)ethene-1-sulfonamide is known for its stability and versatility in chemical reactions. This group plays a crucial role in determining the compound's reactivity and solubility. Recent studies have highlighted the importance of sulfonamides in drug design, where they are often used to enhance bioavailability and reduce toxicity. In this context, 2-(2,4-dichlorophenyl)ethene-1-sulfonamide has shown promise as a potential lead compound for developing new therapeutic agents.

The presence of the dichlorophenyl group introduces additional complexity to the molecule's structure. This substitution pattern significantly influences the electronic properties of the compound, making it an interesting candidate for exploring electronic interactions in aromatic systems. Researchers have recently focused on how such substitutions affect the molecule's ability to act as an electron acceptor or donor in various chemical reactions. These studies have provided valuable insights into the design of new materials with tailored electronic properties.

In terms of synthesis, 2-(2,4-dichlorophenyl)ethene-1-sulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments are particularly relevant for industries looking to scale up production for commercial applications.

The application of 2-(2,4-dichlorophenyl)ethene-1-sulfonamide extends beyond pharmaceuticals. Its unique combination of chemical stability and reactivity makes it a valuable component in polymer chemistry and materials science. For instance, researchers have explored its use as a building block for constructing advanced polymers with enhanced mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and electronics.

Recent studies have also investigated the environmental impact of 2-(2,4-dichlorophenyl)ethene-1-sulfonamide. Understanding its biodegradation pathways and toxicity profiles is crucial for ensuring sustainable practices in its production and use. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 2-(2,4-dichlorophenyl)ethene-1-sulfonamide, with its CAS number 1158129-29-3, represents a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.